N-[(2-Methylsulfanyl-6-oxo-1H-pyrimidin-4-yl)methyl]prop-2-enamide

• IUPAC Name: N-[(2-methylsulfanyl-6-oxo-1H-pyrimidin-4-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C9H11N3O2S/c1-3-7(13)10-5-6-4-8(14)12-9(11-6)15-2/h3-4H,1,5H2,2H3,(H,10,13)(H,11,12,14)
• InChI Key: ZOXSJLXLDJLZON-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC(=CC(=O)N1)CNC(=O)C=C
• Molecular Formula: C9H11N3O2S
• Molecular Weight: 225.27 g/mol
• CAS No.: 2305483-70-7

Description

The compound “N-[(2-Methylsulfanyl-6-oxo-1H-pyrimidin-4-yl)methyl]prop-2-enamide” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring.

Molecular Structure Analysis

The molecular structure of this compound would likely include a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The presence of a methylsulfanyl group and a prop-2-enamide group attached to the ring could influence the compound’s reactivity and properties.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, pyrimidine derivatives are known to participate in a variety of chemical reactions. They can act as bases, forming salts with acids, and can also undergo electrophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar groups in the molecule could make it more soluble in polar solvents.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, many biologically active pyrimidine derivatives work by interacting with enzymes or receptors in the body.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The study of pyrimidine derivatives is a rapidly growing area of research due to their wide range of biological activities. Future research could involve the synthesis of new pyrimidine derivatives and the exploration of their potential uses.